Cas no 2137649-14-8 (4-bromo-3-nitro-1H-indole)
4-bromo-3-nitro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-3-nitro-1H-indole
- EN300-732050
- 2137649-14-8
-
- Inchi: 1S/C8H5BrN2O2/c9-5-2-1-3-6-8(5)7(4-10-6)11(12)13/h1-4,10H
- InChI Key: NSNYRPJKIUCLNK-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C(=CN2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 239.95344g/mol
- Monoisotopic Mass: 239.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61.6Ų
4-bromo-3-nitro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-732050-0.05g |
4-bromo-3-nitro-1H-indole |
2137649-14-8 | 95.0% | 0.05g |
$900.0 | 2025-03-11 | |
| Enamine | EN300-732050-0.1g |
4-bromo-3-nitro-1H-indole |
2137649-14-8 | 95.0% | 0.1g |
$943.0 | 2025-03-11 | |
| Enamine | EN300-732050-0.25g |
4-bromo-3-nitro-1H-indole |
2137649-14-8 | 95.0% | 0.25g |
$985.0 | 2025-03-11 | |
| Enamine | EN300-732050-0.5g |
4-bromo-3-nitro-1H-indole |
2137649-14-8 | 95.0% | 0.5g |
$1027.0 | 2025-03-11 | |
| Enamine | EN300-732050-1.0g |
4-bromo-3-nitro-1H-indole |
2137649-14-8 | 95.0% | 1.0g |
$1070.0 | 2025-03-11 | |
| Enamine | EN300-732050-2.5g |
4-bromo-3-nitro-1H-indole |
2137649-14-8 | 95.0% | 2.5g |
$2100.0 | 2025-03-11 | |
| Enamine | EN300-732050-5.0g |
4-bromo-3-nitro-1H-indole |
2137649-14-8 | 95.0% | 5.0g |
$3105.0 | 2025-03-11 | |
| Enamine | EN300-732050-10.0g |
4-bromo-3-nitro-1H-indole |
2137649-14-8 | 95.0% | 10.0g |
$4606.0 | 2025-03-11 |
4-bromo-3-nitro-1H-indole Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 4-bromo-3-nitro-1H-indole
4-bromo-3-nitro-1H-indole: A Versatile Scaffold in Medicinal Chemistry and Its Emerging Role in Targeted Therapeutics
4-bromo-3-nitro-1H-indole (CAS No. 2137649-14-8) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the indole family, a class of aromatic heterocycles widely studied for their roles in natural products and pharmaceutical agents. The presence of bromo and nitro functionalities at specific positions in the indole ring contributes to its reactivity and ability to interact with biological targets, making it a promising candidate for drug development.
The 4-bromo-3-nitro-1H-indole molecule exhibits a planar aromatic structure with conjugated π-electron systems, which facilitates its participation in various chemical reactions. The bromo group at the 4-position introduces electrophilic properties, while the nitro group at the 3-position acts as a meta-directing group, influencing the molecule’s reactivity and selectivity. These functional groups are critical for the compound’s ability to form covalent or non-covalent interactions with target proteins, a key aspect in drug design.
Recent studies have highlighted the potential of 4-bromo-3-nitro-1H-indole as a scaffold for the development of novel therapeutics. In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that this compound could modulate the activity of protein kinases involved in cancer progression. The nitro group was found to enhance the molecule’s ability to inhibit specific kinase pathways, while the bromo substituent contributed to its metabolic stability in vivo. These findings underscore the importance of structural modifications in optimizing the pharmacological profile of such compounds.
The synthesis of 4-bromo-3-nitro-1H-indole is typically achieved through multi-step organic reactions, often involving nitration, bromination, and ring closure processes. A 2022 paper in Organic & Biomolecular Chemistry described a novel catalytic approach using transition metal complexes to selectively introduce bromo and nitro groups into the indole ring. This method significantly improved the yield and purity of the final product, addressing challenges in traditional synthetic routes. Such advancements in synthetic methodologies are critical for scaling up production for pharmaceutical applications.
Biological studies on 4-bromo-3-nitro-1H-indole have revealed its potential as an inhibitor of inflammatory pathways. In a 2023 preclinical study, the compound was shown to reduce the activity of NF-κB, a key transcription factor involved in inflammation and immune responses. The nitro group was implicated in the molecule’s ability to modulate redox states within cells, while the bromo substituent enhanced its binding affinity to target proteins. These properties make 4-bromo-3-nitro-1H-indole a valuable tool for investigating the role of redox signaling in disease pathogenesis.
Recent computational studies have further expanded the understanding of 4-bromo-3-nitro-1H-indole’s molecular interactions. A 2023 article in Chemical Science used molecular docking simulations to predict the compound’s binding modes to various protein targets. The results suggested that the nitro group could form hydrogen bonds with specific amino acid residues, while the bromo substituent contributed to hydrophobic interactions. These insights provide a foundation for rational drug design and optimization of the compound’s pharmacological properties.
The structural versatility of 4-bromo-3-nitro-1H-indole has also led to its exploration in the development of hybrid molecules with enhanced biological activity. Researchers have combined this scaffold with other pharmacophores to create compounds with improved potency and selectivity. For example, a 2023 study in Drug Discovery Today reported the synthesis of a derivative incorporating a pyrazole ring, which showed increased efficacy in targeting specific cancer cell lines. Such structural modifications highlight the adaptability of the 4-bromo-3-nitro-1H-indole scaffold in pharmaceutical innovation.
Environmental and safety considerations are also important in the evaluation of 4-bromo-3-nitro-1H-indole. While this compound is primarily used in laboratory and industrial settings, its potential impact on ecosystems and human health requires careful assessment. A 2023 review in Toxicological Research emphasized the need for comprehensive toxicity studies to ensure the safe handling and disposal of such compounds. These studies are critical for aligning the development of new therapeutics with regulatory standards and environmental sustainability goals.
Looking ahead, the future of 4-bromo-3-nitro-1H-indole research is likely to focus on its application in personalized medicine and targeted therapies. Advances in high-throughput screening and machine learning are expected to accelerate the discovery of novel derivatives with optimized properties. Additionally, the compound’s role in understanding disease mechanisms and developing predictive models for drug response will continue to be a key area of investigation. These efforts will be instrumental in translating laboratory findings into clinical applications.
In conclusion, 4-bromo-3-nitro-1H-indole represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities position it as a valuable scaffold for the development of new therapeutics. Continued research into its synthesis, molecular interactions, and biological effects will be essential for harnessing its full potential in addressing complex health challenges. As the field progresses, the compound’s role in both academic research and industrial applications is expected to grow, driving innovation in drug discovery and development.
For further information on the latest developments in 4-bromo-3-nitro-1H-indole research, readers are encouraged to consult recent publications in reputable scientific journals. These resources provide detailed insights into the compound’s molecular mechanisms, synthetic strategies, and potential therapeutic applications. Staying updated with these advancements will be crucial for researchers and professionals in the field of pharmaceutical sciences.
Overall, the study of 4-bromo-3-nitro-1H-indole exemplifies the interdisciplinary nature of modern drug discovery. By integrating chemistry, biology, and computational methods, scientists are uncovering new possibilities for therapeutic innovation. As research in this area continues to evolve, the compound’s impact on the development of novel treatments is expected to expand, offering hope for improved patient outcomes in the future.
Finally, the exploration of 4-bromo-3-nitro-1H-indole underscores the importance of curiosity and collaboration in scientific discovery. The compound’s journey from a synthetic molecule to a potential therapeutic agent highlights the value of persistent research and interdisciplinary approaches. As scientists continue to investigate its properties and applications, the compound’s role in advancing medical science will undoubtedly grow, contributing to the broader goal of improving human health.
2137649-14-8 (4-bromo-3-nitro-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)